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Compound of Interest

Compound Name: Titanium(4+) acetate

Cat. No.: B084891

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Properties

Titanium(lV) acetate, with the CAS number 13057-42-6, is an organometallic compound also
known as titanium tetraacetate.[1] It is a key precursor in the synthesis of various titanium-
based materials and serves as a catalyst in organic reactions.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 13057-42-6
Molecular Formula CsH120sTi[2]
Molecular Weight 284.04 g/mol [2]
IUPAC Name titanium(4+);tetraacetate[2]
Titanium tetraacetate, Acetic acid, titanium(4+)
Synonyms
salt[3]
InChi INChl=1S/4C2H402.Ti/c41-2(3)4;/h41H3,
n
(H,3,4);/a;;5;+4/p-4[2]
InChlKey GPMKKHIGAJLBMZ-UHFFFAOYSA-J[2]
CC(=0)[O-].CC(=0)[O-].CC(=0)[O-].CC(=0O
SMILES (=0)[O-].CC(=0)[0-].CC(=0)[O-].CC(=0)

[O-].[Ti+4][2]

Table 2: Physicochemical Properties

Property Value
White solid, also described as a colorless to
Appearance o
pale yellow liquid.[1]
Solubility Soluble in chloroform.[1]
Boiling Point 117.1 °C at 760 mmHg
Flash Point 40 °C

Vapor Pressure

13.9 mmHg at 25°C

Spectroscopic Data

While specific, dedicated high-resolution spectra for pure Titanium(lV) acetate are not readily

available in the public domain, typical characteristic absorptions and resonances can be

inferred from studies of titanium-acetate complexes and related compounds.
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Table 3: Expected Spectroscopic Data

Technique

Expected Peaks and Assignments

FT-IR (cm™1)

Broad bands corresponding to O-H stretching (if
hydrated), C-H stretching of methyl groups
(~2900-3000 cm™1), strong asymmetric and
symmetric COO~ stretching vibrations, and Ti-O
stretching vibrations in the lower wavenumber
region. The separation between the asymmetric
and symmetric COO~ stretches can provide
information on the coordination mode of the
acetate ligands (monodentate, bidentate,
bridging).[4]

1H NMR (ppm)

A singlet corresponding to the methyl protons of
the acetate ligands. The chemical shift would be
influenced by the solvent and the coordination

environment of the titanium center.

13C NMR (ppm)

Resonances for the methyl carbon and the

carboxylate carbon of the acetate ligands.[5][6]

[7]

XRD

As a precursor, its XRD pattern would be of
interest to confirm purity before use in synthesis.
However, crystallographic evidence for the
simple Ti(C2Hs02)4 structure has not been

widely presented.[1]

Experimental Protocols

Titanium(1V) acetate is a versatile precursor for the synthesis of various nanomaterials,

primarily through sol-gel and hydrothermal methods. It also finds application as a catalyst in

organic synthesis.

Sol-Gel Synthesis of Titanium Dioxide (TiOz2)

Nanoparticles
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This protocol describes a general procedure for the synthesis of TiO2 nanoparticles using a

titanium precursor, which can be adapted for Titanium(lV) acetate.

Methodology:

Precursor Solution Preparation: A solution of the titanium precursor (e.g., titanium
tetraisopropoxide, which can be conceptually substituted with Titanium(IV) acetate dissolved
in a suitable solvent) is prepared in an alcohol such as ethanol or isopropanol.[3][9]

Hydrolysis Catalyst Preparation: A separate aqueous solution containing a hydrolysis
catalyst, typically an acid like nitric acid or a base, is prepared.[8]

Hydrolysis: The aqueous catalyst solution is added dropwise to the vigorously stirred titanium
precursor solution. This initiates the hydrolysis of the titanium precursor to form titanium
hydroxide species.[8][10]

Condensation and Gelation: Continuous stirring promotes the condensation of the titanium
hydroxide species, leading to the formation of Ti-O-Ti bridges and the gradual formation of a
sol, which then evolves into a viscous gel.[10]

Aging: The gel is aged for a period, typically 24 hours or more, in a dark, undisturbed
environment to allow for the completion of the condensation reactions and strengthening of
the gel network.[10]

Drying: The aged gel is dried in an oven at a controlled temperature (e.g., 80-100 °C) to
remove the solvent and residual water, resulting in a xerogel.[10]

Calcination: The dried powder is then calcined at a higher temperature (e.g., 450-600 °C) to
induce crystallization into the desired TiO2 phase (anatase or rutile) and remove any
remaining organic residues.[3][10]

Experimental Workflow for Sol-Gel Synthesis of TiO2 Nanoparticles
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Caption: Workflow for the sol-gel synthesis of TiO2 nanopatrticles.
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Hydrothermal Synthesis of Titanate Nanofibers

This method involves the reaction of a titanium precursor in a concentrated alkaline solution
under elevated temperature and pressure.

Methodology:

e Precursor Dispersion: A titanium precursor, such as commercial TiO2 powder (for which
Titanium(lV) acetate can be a starting material to first produce TiOz2), is dispersed in a
concentrated aqueous solution of a strong base, typically sodium hydroxide (NaOH).[11]

o Hydrothermal Treatment: The suspension is transferred to a Teflon-lined stainless-steel
autoclave and heated to a specific temperature (e.g., 130-180 °C) for a defined period (e.qg.,
24-72 hours).[11] During this process, the precursor reacts with the alkaline solution to form
layered titanate nanosheets.[12]

e Washing and lon Exchange: After cooling, the product is thoroughly washed with deionized
water and a dilute acid (e.g., HCI) to remove excess alkali and exchange the sodium ions
with protons. This ion exchange process is believed to induce the rolling of the nanosheets
into nanofibers or nanotubes.[12]

e Drying: The final product is dried, typically in an oven at a moderate temperature (e.g., 80
°C).

Experimental Workflow for Hydrothermal Synthesis of Titanate Nanofibers
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Caption: Workflow for the hydrothermal synthesis of titanate nanofibers.

Catalytic Activity in Esterification
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Titanium(lV) complexes, including Titanium(IV) acetate, are effective Lewis acid catalysts for
esterification reactions.[11][13][14] The titanium center coordinates to the carbonyl oxygen of
the carboxylic acid, activating it towards nucleophilic attack by the alcohol.

Proposed Catalytic Cycle:

The catalytic cycle for esterification using a titanium(lV) catalyst is believed to involve the
following key steps:

e Ligand Exchange: The alcohol substrate coordinates to the titanium center, potentially
displacing a labile ligand.

o Carboxylic Acid Activation: The carboxylic acid then coordinates to the titanium center,
typically through its carbonyl oxygen. This coordination increases the electrophilicity of the
carbonyl carbon.

» Nucleophilic Attack: The coordinated alcohol molecule attacks the activated carbonyl carbon,
forming a tetrahedral intermediate.

o Proton Transfer: A proton is transferred, leading to the formation of a water molecule as a
leaving group.

o Ester Formation and Catalyst Regeneration: The tetrahedral intermediate collapses,
eliminating a water molecule and forming the ester product. The catalyst is regenerated and
can enter a new catalytic cycle.

Catalytic Cycle for Titanium(IV) Acetate in Esterification
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Caption: Proposed catalytic cycle for esterification using Titanium(IV) acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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